Cas no 1314655-01-0 (1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile
• CAS No: 1314655-01-0
• MF: C₁₂H₁₂BrNO
• MW: 266.13378238678
• CID: 6032027
• PubChem ID: 129955446
• Update Time: 2025-06-13

1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile
• EN300-1894699
• 1314655-01-0

• Inchi： 1S/C12H12BrNO/c1-15-9-3-4-11(13)10(7-9)12(8-14)5-2-6-12/h3-4,7H,2,5-6H2,1H3
• InChI Key： YPHYRVBPHWFLGJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C1(C#N)CCC1)OC

Computed Properties

• Exact Mass: 265.01023g/mol
• Monoisotopic Mass: 265.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 33Ų

Additional information on 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile

Introduction to 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314655-01-0)

1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile, with the CAS number 1314655-01-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a bromo and methoxy functional group on the aromatic ring, coupled with a nitrile group at the other end of the cyclobutane. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The nitrile group in 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile serves as a versatile handle for chemical modifications, enabling the synthesis of various derivatives with tailored biological activities. The presence of both bromo and methoxy substituents on the aromatic ring introduces regions of electrophilic and nucleophilic reactivity, respectively, which can be exploited for further functionalization. This dual reactivity makes the compound particularly interesting for constructing complex molecular architectures.

In recent years, there has been growing interest in cycloalkyl-containing heterocycles due to their potential pharmacological properties. The cyclobutane ring in 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile contributes to its rigidity, which can influence its interactions with biological targets. Such structural rigidity is often desirable in drug design, as it can enhance binding affinity and selectivity. The aromatic ring, bearing bromo and methoxy groups, further modulates the electronic properties of the molecule, making it a suitable scaffold for modulating receptor activity.

One of the most compelling aspects of 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is associated with numerous diseases, including cancer. The nitrile group can be hydrolyzed to an amide or converted into an amine, providing access to molecules that can interact with the active sites of kinases. Additionally, the aromatic ring can be used to mimic natural substrates or to disrupt kinase-substrate interactions.

Recent studies have highlighted the importance of bromo and methoxy containing compounds in medicinal chemistry. These substituents are known to enhance solubility and metabolic stability, which are critical factors for drug efficacy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds incorporating both bromo and methoxy groups exhibit improved pharmacokinetic profiles compared to their unsubstituted counterparts. This finding underscores the value of 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile as a building block for drug discovery.

The synthesis of 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile involves multi-step organic transformations that showcase modern synthetic methodologies. The introduction of the cyclobutane ring can be achieved through various strategies, such as cycloaddition reactions or cyclization protocols. Once the cyclobutane core is established, selective functionalization at specific positions on the aromatic ring is required to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve this selectivity with high efficiency.

The utility of 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile extends beyond kinase inhibition. It has also been explored as a precursor for developing antimicrobial agents. Microbial resistance to existing antibiotics is a growing concern worldwide, necessitating the discovery of novel therapeutic agents. The structural features of this compound make it amenable to modifications that could enhance its antimicrobial activity while minimizing toxicity to host cells.

In conclusion, 1-(2-bromo-5-methoxyphenyl)cyclobutane-1-carbonitrile (CAS No. 1314655-01-0) represents a valuable scaffold for pharmaceutical research due to its unique structural attributes and potential biological activities. Its applications in kinase inhibition and antimicrobial drug development highlight its versatility as a chemical entity. As research continues to uncover new synthetic strategies and biological targets, compounds like this are likely to play an increasingly important role in addressing unmet medical needs.